Cas no 2411178-93-1 (rac-[(1R,2R)-1-(aminomethyl)-2-(trifluoromethyl)cyclopropyl]methanol)

• Product Name: rac-[(1R,2R)-1-(aminomethyl)-2-(trifluoromethyl)cyclopropyl]methanol
• CAS No: 2411178-93-1
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• CID: 6599746
• PubChem ID: 146049615
• Update Time: 2025-10-24

rac-[(1R,2R)-1-(aminomethyl)-2-(trifluoromethyl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,2R)-1-(aminomethyl)-2-(trifluoromethyl)cyclopropyl]methanol
• EN300-7551491
• 2411178-93-1

• Inchi： 1S/C6H10F3NO/c7-6(8,9)4-1-5(4,2-10)3-11/h4,11H,1-3,10H2/t4-,5-/m1/s1
• InChI Key： INEJSHMNCMOXLX-RFZPGFLSSA-N
• SMILES： FC([C@@H]1C[C@]1(CO)CN)(F)F

Computed Properties

• Exact Mass: 169.07144843g/mol
• Monoisotopic Mass: 169.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-[(1R,2R)-1-(aminomethyl)-2-(trifluoromethyl)cyclopropyl]methanol

Research Brief on rac-[(1R,2R)-1-(aminomethyl)-2-(trifluoromethyl)cyclopropyl]methanol (CAS: 2411178-93-1)

The compound rac-[(1R,2R)-1-(aminomethyl)-2-(trifluoromethyl)cyclopropyl]methanol (CAS: 2411178-93-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of cyclopropane derivatives in drug discovery, particularly due to their ability to act as rigid scaffolds that can enhance binding affinity and metabolic stability. The trifluoromethyl group in rac-[(1R,2R)-1-(aminomethyl)-2-(trifluoromethyl)cyclopropyl]methanol further contributes to its pharmacological properties by increasing lipophilicity and improving membrane permeability. These characteristics make it a promising candidate for the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

One of the key advancements in the synthesis of this compound involves the use of asymmetric catalysis to achieve high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient route to synthesize the (1R,2R)-enantiomer with excellent yield and selectivity. The methodology employed chiral auxiliaries and transition metal catalysts, which could pave the way for scalable production. Additionally, the study reported preliminary in vitro data indicating potent inhibitory activity against specific enzymes implicated in neurodegenerative diseases.

Further investigations into the biological activity of rac-[(1R,2R)-1-(aminomethyl)-2-(trifluoromethyl)cyclopropyl]methanol have revealed its potential as a modulator of ion channels and G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv detailed its interaction with the NMDA receptor, suggesting possible applications in the treatment of conditions such as epilepsy and chronic pain. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed through in vivo studies, marking a significant milestone in its development as a CNS-active agent.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of rac-[(1R,2R)-1-(aminomethyl)-2-(trifluoromethyl)cyclopropyl]methanol. Researchers have noted variability in metabolic stability across different species, necessitating further structural modifications. Collaborative efforts between academic and industrial laboratories are currently underway to address these issues, with a focus on improving oral bioavailability and reducing off-target effects.

In conclusion, rac-[(1R,2R)-1-(aminomethyl)-2-(trifluoromethyl)cyclopropyl]methanol represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a valuable scaffold for future therapeutic development. Ongoing research is expected to elucidate its full potential, particularly in addressing unmet medical needs in neurology and beyond.